Cas no 864814-71-1 (8-Fluoro-3-methyl-isochromen-1-one)

8-Fluoro-3-methyl-isochromen-1-one structure
864814-71-1 structure
Product name:8-Fluoro-3-methyl-isochromen-1-one
CAS No:864814-71-1
MF:C10H7O2F
MW:178.16
CID:2626270
PubChem ID:11816185

8-Fluoro-3-methyl-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

    • 864814-71-1
    • AKOS006331508
    • 8-fluoro-3-methyl-1H-isochromen-1-one
    • 8-fluoro-3-methyl-isochromen-1-one
    • 8-Fluoro-3-methyl-isochromen-1-one
    • Inchi: InChI=1S/C10H7FO2/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-5H,1H3
    • InChI Key: QBYVAWBBELNJLC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 178.04300762Da
  • Monoisotopic Mass: 178.04300762Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

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